Cas no 2228743-69-7 (4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole)

• Product Name: 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole
• CAS No: 2228743-69-7
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 6221109
• PubChem ID: 165677792
• Update Time: 2025-09-28

4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole
• 2228743-69-7
• EN300-1730256

• Inchi： 1S/C9H10N2/c1-4-8(3)9-6-10-11(5-2)7-9/h1,5-8H,2H2,3H3
• InChI Key： CXVYDMIJXIFSTR-UHFFFAOYSA-N
• SMILES： N1(C=C)C=C(C=N1)C(C#C)C

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole

Recent Advances in the Study of 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole (CAS: 2228743-69-7)

The compound 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole (CAS: 2228743-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and characterization of 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole, with particular emphasis on its role as a versatile intermediate in medicinal chemistry. The compound's alkyne and vinyl functionalities make it a valuable building block for click chemistry applications, enabling the rapid assembly of complex molecular architectures. Researchers have successfully employed this compound in the development of novel kinase inhibitors, leveraging its ability to form stable interactions with key amino acid residues in the ATP-binding pocket of various kinases.

In vitro and in vivo studies have demonstrated promising biological activities associated with derivatives of 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole. Notably, certain analogs have shown potent inhibitory effects against inflammatory pathways, particularly those mediated by NF-κB and MAPK signaling cascades. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that some derivatives exhibit selective cytotoxicity against cancer cell lines, warranting further investigation into their mechanisms of action.

The pharmacokinetic properties of 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole derivatives have been explored in recent preclinical studies. Researchers have reported favorable metabolic stability and oral bioavailability for several lead compounds, addressing previous challenges associated with pyrazole-based therapeutics. Structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity, providing valuable insights for future drug design efforts.

Emerging applications of this compound extend beyond traditional small-molecule drug development. Recent work has demonstrated its utility in the construction of targeted drug delivery systems, where the alkyne moiety serves as an attachment point for conjugation with nanoparticles or antibodies. This approach has shown promise in improving therapeutic indices while minimizing off-target effects, particularly in oncology applications.

In conclusion, 4-(but-3-yn-2-yl)-1-ethenyl-1H-pyrazole (CAS: 2228743-69-7) represents a versatile scaffold with significant potential in pharmaceutical research. Ongoing studies continue to uncover new applications and optimize its therapeutic properties. Future research directions may include further exploration of its mechanism of action, development of more potent analogs, and translation of preclinical findings into clinical trials. The compound's unique chemical features and demonstrated biological activities position it as an important focus area for drug discovery in the coming years.